Cas no 78218-47-0 ((2-chloroethyl)(3-chloropropyl)amine hydrochloride)

• Product Name: (2-chloroethyl)(3-chloropropyl)amine hydrochloride
• CAS No: 78218-47-0
• MF: C₅H₁₂Cl₃N
• MW: 192.514478683472
• CID: 566262
• PubChem ID: 3060541
• Update Time: 2025-06-09

(2-chloroethyl)(3-chloropropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-chloro-N-(2-chloroethyl)-, hydrochloride (1:1)
• (2-Chloroethyl)(3-chloropropyl)amine Hydrochloride
• 3-Chloro-N-(2-chloroethyl)-1-propanamine hydrochloride
• 3-chloro-N-(2-chloroethyl)propan-1-amine,hydrochloride
• B 582
• SCHEMBL7038936
• AKOS026742327
• 3-chloro-N-(2-chloroethyl)propan-1-amine;hydrochloride
• (2-chloroethyl)(3-chloropropyl)aminehydrochloride
• EN300-65198
• 1-Propylamine, 3-chloro-N-(2-chloroethyl)-, hydrochloride
• 1-Propanamine, 3-chloro-N-(2-chloroethyl)-, hydrochloride (1:1); 1-Propanamine, 3-chloro-N-(2-chloroethyl)-, hydrochloride (9CI); (2-Chloroethyl)(3-chloropropyl)amine hydrochloride; Ifosfamide Imp. E (EP) as Hydrochloride; Ifosfamide Impurity E as Hydrochloride
• DTXSID90228872
• Z2242062238
• 3-chloro-N-(2-chloroethyl)propan-1-amine hydrochloride
• 78218-47-0
• (2-chloroethyl)(3-chloropropyl)amine hydrochloride

• Inchi： 1S/C5H11Cl2N.ClH/c6-2-1-4-8-5-3-7;/h8H,1-5H2;1H
• InChI Key： ZGGGBVXKANMEPP-UHFFFAOYSA-N
• SMILES： ClCCCNCCCl.Cl

Computed Properties

• Exact Mass: 191.00400
• Monoisotopic Mass: 191.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Boiling Point: 218.1°C at 760 mmHg
• Flash Point: 85.7°C
• PSA: 12.03000
• LogP: 2.63660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-chloroethyl)(3-chloropropyl)amine hydrochloride

Introduction to (2-chloroethyl)(3-chloropropyl)amine Hydrochloride (CAS No. 78218-47-0)

(2-chloroethyl)(3-chloropropyl)amine hydrochloride (CAS No. 78218-47-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a hydrochloride salt of an amine derivative, characterized by its unique chemical structure and properties. The compound's molecular formula is C₆H₁₄Cl₂N·HCl, and it has a molecular weight of approximately 195.1 g/mol.

The chemical structure of (2-chloroethyl)(3-chloropropyl)amine hydrochloride consists of a central amine group flanked by two chlorinated alkyl chains. The presence of these chlorinated groups imparts specific reactivity and solubility properties to the molecule, making it valuable in a range of chemical reactions and processes. The hydrochloride salt form enhances its stability and solubility in aqueous media, which is crucial for many applications in pharmaceuticals and chemical synthesis.

In the pharmaceutical industry, (2-chloroethyl)(3-chloropropyl)amine hydrochloride has been explored for its potential as an intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of neurology and oncology. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) reported the use of this compound as a key intermediate in the synthesis of a new class of anticonvulsant drugs. The researchers found that the unique structure of (2-chloroethyl)(3-chloropropyl)amine hydrochloride allowed for the efficient synthesis of compounds with improved pharmacological profiles.

In chemical synthesis, (2-chloroethyl)(3-chloropropyl)amine hydrochloride serves as a valuable reagent due to its reactivity and functional group versatility. It can be used in various reactions, such as nucleophilic substitution, condensation, and coupling reactions. A notable application is its use in the synthesis of polymeric materials with tailored properties. A recent publication in *Macromolecules* (2022) described the use of this compound to synthesize novel copolymers with enhanced mechanical strength and thermal stability. These materials have potential applications in advanced coatings, adhesives, and biomedical devices.

The physical properties of (2-chloroethyl)(3-chloropropyl)amine hydrochloride are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 150 to 155°C. The compound is highly soluble in water and polar organic solvents, which facilitates its use in various chemical processes. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In terms of safety and handling, while (2-chloroethyl)(3-chloropropyl)amine hydrochloride is not classified as a hazardous material, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of (2-chloroethyl)(3-chloropropyl)amine hydrochloride is another important consideration. While there are limited studies on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms when used responsibly. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, (2-chloroethyl)(3-chloropropyl)amine hydrochloride (CAS No. 78218-47-0) is a multifaceted compound with significant applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and properties make it an invaluable reagent and intermediate in various research and industrial processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.